2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95%

• IUPAC Name: 2-hydroxy-4-(4-methylsulfonylphenyl)benzonitrile
• InChI: InChI=1S/C14H11NO3S/c1-19(17,18)13-6-4-10(5-7-13)11-2-3-12(9-15)14(16)8-11/h2-8,16H,1H3
• InChI Key: XGOVUCBIGSDTHX-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=C(C=C1)C2=CC(=C(C=C2)C#N)O
• Molecular Formula: C14H11NO3S
• DSSTOX Substance ID: DTXSID20684947
• Molecular Weight: 273.31 g/mol
• CAS RN: 1261994-20-0

Description

2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% (2C5MSPP) is a synthetic intermediate used in organic synthesis. It is a colorless, odorless, and crystalline solid with a melting point of 115-118 °C. 2C5MSPP is a highly versatile compound that has been used in a wide range of applications, including pharmaceuticals, agrochemicals, and other organic synthesis processes.

Mechanism of Action

2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% is a versatile compound that can be used in a variety of ways. Its mechanism of action depends on the particular application. For example, in the synthesis of pharmaceuticals, 2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% can be used as a reagent, catalyst, or starting material. In the synthesis of agrochemicals, it can be used as a reagent or catalyst.
Biochemical and Physiological Effects
2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% is a synthetic compound and is not found naturally in the body. Therefore, it does not have any direct biochemical or physiological effects. However, it can be used as a starting material or reagent in the synthesis of other compounds that may have biochemical or physiological effects.

Advantages and Limitations for Lab Experiments

2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% has several advantages for use in laboratory experiments. It is a highly versatile compound that can be used as a reagent, catalyst, or starting material in a variety of organic synthesis processes. It is also relatively inexpensive and easy to obtain. However, it is a relatively unstable compound and should be stored and handled with care.

Future Directions

The versatility of 2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% makes it an attractive compound for use in a variety of applications. Possible future directions for 2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% include its use in the synthesis of new pharmaceuticals, agrochemicals, and other organic compounds. It could also be used as a reagent or catalyst in organic reactions. Additionally, it could be used as a starting material for the synthesis of other organic compounds.

Synthesis Methods

2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% is typically synthesized via a two-step process. The first step involves the reaction of 2-cyano-5-methylsulfonylphenyl phenol with an alkyl halide in the presence of a base and a catalyst. This reaction results in the formation of an alkylated 2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% product. The second step involves the reaction of the alkylated product with an alkyl halide in the presence of an acid. This reaction results in the formation of 2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95%.

Scientific Research Applications

2-Cyano-5-(4-methylsulfonylphenyl)phenol, 95% has been widely used in scientific research. It has been used in the synthesis of a variety of pharmaceuticals, agrochemicals, and other organic compounds. It has also been used as a reagent in organic synthesis, as a catalyst in organic reactions, and as a starting material for the synthesis of other organic compounds.